Cas no 30881-24-4 (2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-)
30881-24-4 structure
Product Name:2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-
CAS No:30881-24-4
MF:C13H16O3
MW:220.264344215393
CID:1444648
Update Time:2024-08-23
2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-
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- Inchi: 1S/C13H16O3/c1-9(14)13(10(2)15)8-11-4-6-12(16-3)7-5-11/h4-7,13H,8H2,1-3H3
- InChI Key: QOQYLKURADQSEA-UHFFFAOYSA-N
- SMILES: CC(=O)C(CC1=CC=C(OC)C=C1)C(=O)C
Computed Properties
- Exact Mass: 220.10998
Experimental Properties
- Density: 1.064±0.06 g/cm3(Predicted)
- Melting Point: 71-73 °C
- Boiling Point: 328.3±27.0 °C(Predicted)
- PSA: 43.37
- pka: 10.18±0.59(Predicted)
2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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